Cas no 143728-93-2 (trans-1-Benzyl-4-methyl-pyrrolidin-3-ol)

• Product Name: trans-1-Benzyl-4-methyl-pyrrolidin-3-ol
• CAS No: 143728-93-2
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 2117809
• Update Time: 2023-11-22

trans-1-Benzyl-4-methyl-pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-4-methyl-pyrrolidin-3-ol
• 1-benzyl-4-methylpyrrolidin-3-ol
• (3S,4R)-4-methyl-1-(phenylmethyl)-3-Pyrrolidinol
• trans-1-Benzyl-4-methyl-pyrrolidin-3-ol

• Inchi： 1S/C12H17NO/c1-10-7-13(9-12(10)14)8-11-5-3-2-4-6-11/h2-6,10,12,14H,7-9H2,1H3/t10-,12-/m1/s1
• InChI Key： NTDFIGIMQABQLD-ZYHUDNBSSA-N
• SMILES： O[C@@H]1CN(CC2C=CC=CC=2)C[C@H]1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 177
• Topological Polar Surface Area: 23.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines